3-Bromo-4-methylpyrazolo[1,5-A]pyridine

• IUPAC Name: 3-bromo-4-methylpyrazolo[1,5-a]pyridine
• InChI: InChI=1S/C8H7BrN2/c1-6-3-2-4-11-8(6)7(9)5-10-11/h2-5H,1H3
• InChI Key: FCOSEILDYRPSKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=C(C=N2)Br
• Molecular Formula: C8H7BrN2
• Molecular Weight: 211.06 g/mol
• CAS RN: 1824298-53-4

Description

“3-Bromo-4-methylpyrazolo[1,5-A]pyridine” is a chemical compound that belongs to the class of organic compounds known as phenylpyrimidines. It is an aryl bromide and isomer of bromopyridine. The compound is mainly used as a building block in organic synthesis.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines has been widely studied. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the linear formula C8H7BrN2. The InChI code for the compound is 1S/C8H7BrN2/c1-6-7(9)4-10-11(8)5-6/h2-5H,1H3.

Chemical Reactions Analysis

“this compound” participates as a substrate in many reactions associated with aryl halides, such as the Heck reaction and Buchwald-Hartwig coupling.

Physical And Chemical Properties Analysis

The molecular weight of “this compound” is 211.06. The compound is stored at room temperature.

Scientific Research Applications

Electrophilic Substitution Reactions

3-Bromo-4-methylpyrazolo[1,5-a]pyridine and its related compounds have been studied for their electrophilic substitution reactions. These compounds show a preference for 3-substitution and 3,4-disubstitution, which has implications in synthetic chemistry. Such reactions include bromination, nitration, nitrosation, acylation, and Mannich reactions, offering a range of possibilities for chemical modifications and syntheses (Brown & McGeary, 1994).

Synthesis of Novel Compounds

Research has been conducted on the effective synthesis of pyrazolo[1,5-a]pyrimidines, pyrazolo[5,1-c]triazines, and polysubstituted pyridines containing the 1,2,3-triazole moiety. These compounds are derived from reactions involving this compound, showing its utility in creating novel compounds with potential pharmaceutical applications (Abdelriheem, Zaki, & Abdelhamid, 2017).

Inhibitors of A1 Adenosine Receptors

A study synthesized 4-aminopyrazolo[3,4-b]pyridines as potent and selective inhibitors of A1 adenosine receptors, demonstrating the role of this compound derivatives in medicinal chemistry. These compounds showed high affinity and selectivity toward the A1 receptor subtype, suggesting their potential in therapeutic applications (Manetti et al., 2005).

Synthesis of Azo-heterocycles as Disperse Dyes

3-Aminopyrazolo[3,4-b]pyridine, a compound related to this compound, has been used as a key intermediate for synthesizing pyrazolopyridine azo compounds. These compounds were applied to dye polyester garments, showing the versatility of such chemicals in industrial applications like textile dyeing (Gaffer & Khattab, 2017).

Mechanism of Action

Pyrazolo[1,5-a]pyrimidines derivatives have been found to inhibit TRKA. Tropomyosin receptor kinases (TRKs) are associated with the proliferation and differentiation of cells, and thus their continuous activation and overexpression cause cancer. Small-molecule TRK inhibitors are important for the treatment of these cancers.

Safety and Hazards

When handling “3-Bromo-4-methylpyrazolo[1,5-A]pyridine”, it is recommended to avoid contact with skin and eyes. It is also advised to avoid formation of dust and aerosols, and to use non-sparking tools.

Future Directions

Pyrazolo[1,5-a]pyrimidines derivatives have attracted a great deal of attention in material science recently due to their significant photophysical properties. They exhibit broad spectrum of useful medicinal properties. The structural diversity and possible applications of these compounds make them a medicinally privileged scaffold.